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Compound of Interest

Compound Name: Acrolein dimethyl acetal

Cat. No.: B1329541 Get Quote

Acrolein Dimethyl Acetal: A Comprehensive
Technical Guide
CAS Number: 6044-68-4

Molecular Formula: C₅H₁₀O₂

This technical guide provides an in-depth overview of acrolein dimethyl acetal, a valuable

chemical intermediate for researchers, scientists, and drug development professionals. The

document details its chemical and physical properties, experimental protocols for its synthesis

and key reactions, and delves into the biological significance of its parent compound, acrolein,

in cellular signaling pathways.

Core Chemical and Physical Properties
Acrolein dimethyl acetal, also known as 3,3-dimethoxy-1-propene, is a colorless, transparent

liquid with a pungent odor.[1][2] It serves as a stable precursor to the highly reactive and

volatile compound, acrolein.[3] A summary of its key quantitative properties is presented in

Table 1.
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Property Value Reference(s)

CAS Number 6044-68-4 [1][4][5][6]

Molecular Formula C₅H₁₀O₂ [6][7]

Molecular Weight 102.13 g/mol [6][8][9]

Appearance Colorless transparent liquid [1][7]

Odor Pungent [1]

Density 0.862 g/mL at 25 °C [8]

Boiling Point 89-90 °C [8]

Refractive Index 1.395 (at 20 °C) [8]

Flash Point -2.78 °C [4]

Solubility

Miscible with most organic

solvents, slightly soluble in

water.

[4]

Linear Formula H₂C=CHCH(OCH₃)₂ [8]

SMILES COC(OC)C=C [8]

InChI
1S/C5H10O2/c1-4-5(6-2)7-

3/h4-5H,1H2,2-3H3
[8]

Molecular Structure
The molecular structure of acrolein dimethyl acetal features a terminal double bond and a

dimethyl acetal functional group. This structure is key to its utility as a synthetic building block.
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Acrolein's Impact on Cellular Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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